triptogelin C-1

• Molecular Formula: C28H36O9
• Molecular Weight: 516.6 g/mol
• IUPAC Name: [(1S,2R,4S,5R,6R,7S,9R,12R)-4,5,12-triacetyloxy-2,6,10,10-tetramethyl-11-oxatricyclo[7.2.1.01,6]dodecan-7-yl] benzoate
• InChI: InChI=1S/C28H36O9/c1-15-13-21(33-16(2)29)24(35-18(4)31)27(7)22(36-25(32)19-11-9-8-10-12-19)14-20-23(34-17(3)30)28(15,27)37-26(20,5)6/h8-12,15,20-24H,13-14H2,1-7H3/t15-,20-,21+,22+,23-,24+,27-,28-/m1/s1
• InChI Key: BGJHHQRHKDDKIR-OKPVOZINSA-N
• Isomeric SMILES: C[C@@H]1C[C@@H]([C@@H]([C@@]2([C@]13[C@@H]([C@@H](C[C@@H]2OC(=O)C4=CC=CC=C4)C(O3)(C)C)OC(=O)C)C)OC(=O)C)OC(=O)C
• Canonical SMILES: CC1CC(C(C2(C13C(C(CC2OC(=O)C4=CC=CC=C4)C(O3)(C)C)OC(=O)C)C)OC(=O)C)OC(=O)C

Description

Triptogelin C-1 is a sesquiterpenoid. It has a role as a metabolite.

Scientific Research Applications

Antitumor and Antiviral Properties

• Inhibition of Tumor Promotion: Compounds from Tripterygium wilfordii, including triptogelin analogs, have shown inhibitory effects on skin tumor promotion. Specifically, these compounds demonstrated significant preventive effects in a mouse skin tumor model, particularly when applied post-treatment (Ujita et al., 1993).
• Antiviral Activity: Sesquiterpenes isolated from Tripterygium wilfordii, related to triptogelin, have been studied for their antiviral properties. Among them, triptofordin C-2 exhibited selective antiviral activity against herpes simplex virus type 1 and other enveloped viruses, indicating potential for broader antiviral applications (Hayashi et al., 1996).

Immunomodulatory and Anti-inflammatory Effects

• Inhibition of IL-12/IL-23 Expression: Triptolide, a component related to triptogelin, inhibits the expression of IL-12 and IL-23 in antigen-presenting cells. This action is mediated through the CCAAT/enhancer-binding protein α, providing insights into the immunomodulatory capacity of triptolide and implications for treating autoimmune diseases (Zhang & Ma, 2010).
• Attenuation of Myocardial Remodeling: Triptolide has shown cardioprotective effects against cardiac dysfunction and myocardial remodeling in chronic pressure-overloaded hearts. Its protective effect may involve inhibiting the NLRP3 inflammasome-induced inflammatory response (Li et al., 2017).

Application in Cancer Therapy

• Enhanced Anticancer Effect via Localized Delivery: A study developed a localized and sustained-release thermo-sensitive hydrogel for intra-tumor administration of triptolide. This approach showed lower systemic toxicity and higher antitumor efficacy in breast cancer models, highlighting the potential for safe and effective cancer therapy (Luo et al., 2020).